Cas no 1361841-54-4 ((2',4'-Dichloro-5-fluoro-biphenyl-3-yl)-methanol)

• Product Name: (2',4'-Dichloro-5-fluoro-biphenyl-3-yl)-methanol
• CAS No: 1361841-54-4
• MF: C₁₃H₉Cl₂FO
• MW: 271.114365339279
• CID: 4993385
• Update Time: 2025-07-22

(2',4'-Dichloro-5-fluoro-biphenyl-3-yl)-methanol Chemical and Physical Properties

Names and Identifiers

• (2',4'-Dichloro-5-fluoro-biphenyl-3-yl)-methanol

• Inchi： 1S/C13H9Cl2FO/c14-10-1-2-12(13(15)6-10)9-3-8(7-17)4-11(16)5-9/h1-6,17H,7H2
• InChI Key： IAEJDFLDLFMXEO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1=CC(=CC(CO)=C1)F)Cl

Computed Properties

• Exact Mass: 270.001
• Monoisotopic Mass: 270.001
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 20.2

Additional information on (2',4'-Dichloro-5-fluoro-biphenyl-3-yl)-methanol

Introduction to (2'^',4'^'-Dichloro-5-fluoro-biphenyl-3-yl)-methanol (CAS No. 1361841-54-4)

(2'^',4'^'-Dichloro-5-fluoro-biphenyl-3-yl)-methanol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. With the CAS number 1361841-54-4, this compound represents a unique structural motif that combines chloro and fluoro substituents on a biphenyl core, making it a promising candidate for various synthetic applications. The presence of both electron-withdrawing and electron-donating groups in its structure suggests potential for diverse reactivity, which is highly valuable in medicinal chemistry.

The biphenyl scaffold is a well-documented structural feature in many bioactive molecules, often contributing to improved metabolic stability and binding affinity. In particular, the 2',4'^'-dichloro and 5-fluoro substituents introduce specific electronic and steric properties that can modulate the compound's interactions with biological targets. This makes (2'^',4'^'-Dichloro-5-fluoro-biphenyl-3-yl)-methanol an intriguing subject for further investigation, especially in the context of developing novel therapeutic agents.

Recent advancements in computational chemistry have enabled more precise predictions of molecular properties, including binding affinities and pharmacokinetic profiles. Studies have shown that compounds with similar biphenyl cores can exhibit potent activity against various enzymes and receptors. For instance, derivatives of biphenyl have been explored for their potential in treating neurological disorders, inflammation, and infectious diseases. The specific arrangement of substituents in (2'^',4'^'-Dichloro-5-fluoro-biphenyl-3-yl)-methanol may confer unique advantages in these contexts.

In the realm of agrochemicals, the structural features of this compound also make it a candidate for developing new pesticides or herbicides. The chloro and fluoro groups are commonly found in agrochemicals due to their ability to enhance bioavailability and resistance to degradation. Research has indicated that such modifications can improve the efficacy of active ingredients while reducing environmental impact. This aligns with the growing demand for sustainable agricultural practices worldwide.

The synthesis of (2'^',4'^'-Dichloro-5-fluoro-biphenyl-3-yl)-methanol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include halogenation reactions on biphenyl precursors followed by functional group transformations. Advances in green chemistry have also led to the development of more environmentally friendly synthetic methods, such as catalytic processes that minimize waste generation.

The compound's potential applications extend beyond pharmaceuticals and agrochemicals. Its unique structure makes it a valuable intermediate in material science, particularly in the development of organic electronic materials. For example, biphenyl derivatives have been explored as components in organic light-emitting diodes (OLEDs) due to their ability to form stable conjugated systems. The presence of both chloro and fluoro groups may further enhance its utility in these applications by improving solubility and film-forming properties.

Evaluation of (2'^',4'^'-Dichloro-5-fluoro-biphenyl-3-yl)-methanol in preclinical studies has provided insights into its biological activity. Initial assays have suggested potential interactions with enzymes involved in metabolic pathways relevant to drug metabolism. Additionally, its structural similarity to known bioactive compounds suggests that it may exhibit comparable pharmacological effects. However, further research is necessary to fully elucidate its mechanism of action and therapeutic potential.

The regulatory landscape for such compounds is continually evolving, with increasing emphasis on safety and environmental considerations. Manufacturers and researchers must adhere to stringent guidelines to ensure compliance with international standards. This includes thorough toxicological assessments and environmental impact studies before commercialization. The growing interest in sustainable chemistry also underscores the importance of developing processes that minimize hazardous byproducts.

In conclusion, (2'^',4'^'-Dichloro-5-fluoro-biphenyl-3-yl)-methanol represents a versatile compound with broad applications across multiple industries. Its unique structural features offer potential advantages in pharmaceuticals, agrochemicals, and material science. As research continues to uncover new possibilities for this molecule, it is likely to play an increasingly important role in addressing global challenges related to health, agriculture, and technology.